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Compound of Interest

2-amino-N-(2-
Compound Name: )
methoxybenzyl)benzamide

CAS No.: 827012-76-0

Cat. No.: B2561489

Get Quote

The molecule features an anthranilamide core substituted at the amide nitrogen with a 2-
methoxybenzyl group. The ortho-amino group on the benzamide ring imparts characteristic
fluorescence and reactivity.
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Property Data

2-amino-N-[(2-

methoxyphenyl)methyllbenzamide

IUPAC Name

CAS Registry 827012-76-0 (Primary), 70083-21-5
Molecular Formula C15H16N202

Molecular Weight 256.30 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubilit Soluble in DMSO, DMF, Methanol; Sparingly
olubili
Y soluble in water

pKa (Calc) ~3.5 (Aniline nitrogen), ~14 (Amide nitrogen)

nm,
Fluorescence

nm (Solvent dependent)

Structural Dynamics
The molecule exhibits a strong intramolecular hydrogen bond between the aniline amine (
) and the amide carbonyl (

). This planarizes the anthranilamide core, facilitating extended conjugation and fluorescence.
The N-benzyl arm retains rotational freedom, allowing the 2-methoxy group to participate in
donor-acceptor interactions within receptor binding pockets.
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Figure 1: Structural modularity of N-(2-methoxyb

Synthesis Protocol

enzyl)anthranilamide.

The most robust synthetic route utilizes isatoic anhydride as an electrophilic precursor. This

method avoids the use of coupling reagents (e.g
side reactions.

Reaction Mechanism

Nucleophilic attack of 2-methoxybenzylamine on

., EDC/HOBt) and minimizes racemization or

the carbonyl of isatoic anhydride triggers ring

opening and subsequent decarboxylation, yielding the target anthranilamide with high atom

economy.
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Figure 2: Synthesis via Isatoic Anhydride Ring Opening.

Experimental Procedure

Reagents: Isatoic anhydride (1.0 eq), 2-methoxybenzylamine (1.05 eq), Ethanol (anhydrous).
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Setup: Charge a round-bottom flask with isatoic anhydride suspended in ethanol
(concentration ~0.5 M).

Addition: Add 2-methoxybenzylamine dropwise at room temperature.
o Observation: Evolution of

gas indicates reaction progress.
Reflux: Heat the mixture to reflux (

) for 2—4 hours to ensure complete decarboxylation.

Workup:

o Cool the solution to room temperature.

o Concentrate the solvent under reduced pressure to ~20% volume.

o Add cold water to precipitate the product.

o Filter the solid and wash with cold hexanes/ether to remove unreacted amine.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography
(Hexane:EtOAc 3:1) if high purity (>99%) is required.[1]

Biological & Analytical Applications
Precursor for Quinazolinones

This compound is a "pre-cyclized" intermediate. Reaction with aldehydes or ortho-esters leads
to quinazolin-4(3H)-ones, a privileged scaffold in medicinal chemistry found in anticonvulsants,
anticancer agents, and anti-inflammatory drugs.

Fluorescence Sensing

The anthranilamide moiety is environmentally sensitive (solvatochromic).

e Mechanism: Excited-State Intramolecular Proton Transfer (ESIPT) between the aniline
proton and amide carbonyl can occur, leading to large Stokes shifts.
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o Application: It can serve as a "turn-on" probe when the aniline amine is acylated by a target
enzyme (e.g., protease activity), disrupting the fluorescence quenching or shifting the
emission spectrum.

5-HT Receptor Ligand Fragment

While not a potent hallucinogen itself, the N-(2-methoxybenzyl) motif is a critical
pharmacophore for 5-HT2A/2C affinity. This anthranilamide derivative serves as a negative
control or fragment in Structure-Activity Relationship (SAR) studies, helping researchers
decouple the effects of the benzamide core from the phenethylamine core of NBOMe drugs.

Safety & Stability

o Hazard Classification: Irritant (Skin, Eye, Respiratory).

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The aniline group is
susceptible to oxidation over prolonged exposure to air/light.

 Stability: Stable in solid form for >2 years. Solutions in DMSO should be prepared fresh or
stored at -20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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